Cas no 23999-02-2 (Butanoic acid,2-[2-(diethylamino)ethyl]-3-oxo-, ethyl ester)

• Product Name: Butanoic acid,2-[2-(diethylamino)ethyl]-3-oxo-, ethyl ester
• CAS No: 23999-02-2
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 276100
• PubChem ID: 91109
• Update Time: 2025-04-19

Butanoic acid,2-[2-(diethylamino)ethyl]-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-[2-(diethylamino)ethyl]-3-oxo-, ethyl ester
• ethyl 2-[2-(diethylamino)ethyl]-3-oxobutanoate
• Ethyl 2-(2-(diethylamino)ethyl)acetoacetate
• Ethyl -[-(diethylamino)ethyl]acetoacetate
• Ethyl2-(2-(diethylamino)ethyl)-3-oxobutanoate
• 23999-02-2
• EINECS 245-977-6
• ethyl 2-(2-diethylaminoethyl)acetoacetate
• A817033
• DTXSID90946842
• 2-[2-(diethylamino)ethyl]-3-oxobutanoic acid ethyl ester
• NS00050977
• ethyl 2-[2-(diethylamino)ethyl]-3-oxidanylidene-butanoate
• Ethyl 2-acetyl-4-(diethylamino)butanoate

• Inchi： 1S/C12H23NO3/c1-5-13(6-2)9-8-11(10(4)14)12(15)16-7-3/h11H,5-9H2,1-4H3
• InChI Key： ZQQHBSPNJHQAKU-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(C)=O)CCN(CC)CC)=O

Computed Properties

• Exact Mass: 229.16789
• Monoisotopic Mass: 229.167794
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 1.5

Experimental Properties

• Density: 0.976
• Boiling Point: 308.4°Cat760mmHg
• Flash Point: 140.3°C
• Refractive Index: 1.45
• PSA: 46.61